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Compound of Interest

Compound Name: 5-Bromopentyl acetate

Cat. No.: B044996

Essential Safety and Handling Guide for 5-
Bromopentyl Acetate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Bromopentyl acetate in a laboratory setting. It is designed to be
a critical resource for researchers, scientists, and drug development professionals, ensuring a
secure and efficient research environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 5-Bromopentyl acetate is provided
below.
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Property

Value

Molecular Formula

C7H13BroO2

Molecular Weight 209.08 g/mol [1][2]
Appearance Clear liquid[1][3]

Boiling Point 109 - 110 °C @ 15 mmHg[1]
Flash Point 110 °C (230 °F)[1]

Density 1.255 g/mL at 25 °C
Solubility Slightly soluble in water.[4][5]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is critical to mitigate risks

associated with 5-Bromopentyl acetate.

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA15549&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromopentyl-acetate
https://www.fishersci.com/store/msds?partNumber=AAA15549&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15549~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2014:55:00~~5-Bromopentyl%20acetate~~
https://www.fishersci.com/store/msds?partNumber=AAA15549&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15549&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/5-bromopentyl-acetate-dic18767.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4316404.htm
https://www.benchchem.com/product/b044996?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Recommended
Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber or Viton).
Nitrile gloves may offer limited
splash protection but are not
recommended for prolonged

contact.

Provides robust protection
against halogenated

hydrocarbons and esters.

Eye Protection

Chemical safety goggles or
eyeglasses as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1] A face
shield is recommended when
there is a significant risk of

splashing.

Protects against splashes and
vapors that can cause serious

eye irritation.[2]

Body Protection

A flame-resistant lab coat worn
over long-sleeved clothing and
long pants. A chemically
resistant apron is also

recommended.

Minimizes skin contact and
protects from potential
splashes of the combustible
liquid.

Respiratory Protection

Generally not required under
normal use with adequate
ventilation. If vapors or mists
are generated, a NIOSH-
approved air-purifying
respirator with organic vapor

cartridges is recommended.[1]

[6]

Essential for preventing
inhalation of harmful vapors
that may cause respiratory
irritation.[2][6]

Operational Plan: Handling and Storage

Adherence to a strict operational protocol is necessary for the safe handling and storage of 5-

Bromopentyl acetate.
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Engineering Controls

» Ventilation: All handling of 5-Bromopentyl acetate must be conducted in a certified chemical
fume hood to minimize inhalation exposure.

o Emergency Equipment: An eyewash station and safety shower must be readily accessible in
the immediate work area.

Handling Procedures

e Preparation:

[e]

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

o

Don all required PPE as specified in the table above.

o

Prepare all necessary equipment and reagents before handling the chemical.

[¢]

Have a spill kit readily available.

» Handling:

o

Conduct all transfers and manipulations of 5-Bromopentyl acetate within the fume hood.

o

Use appropriate tools (e.g., spatulas, pipettes) to avoid direct contact.

[¢]

Avoid contact with skin and eyes.[1]

[¢]

Do not breathe mist, vapors, or spray.[1]

o

Keep the container sealed when not in use.
e Post-Handling:

o Decontaminate all surfaces and equipment that may have come into contact with 5-
Bromopentyl acetate.

o Remove PPE in the correct order to avoid cross-contamination.
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o Wash hands thoroughly with soap and water after removing gloves.

Storage

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[3]
Keep container tightly closed.[3]

Store separately from incompatible materials such as acids, bases, strong oxidizing agents,
and reducing agents.[1]

It is classified as a combustible liquid (Storage Class 10).

Disposal Plan

Proper disposal of 5-Bromopentyl acetate and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation

Ligquid Waste: Collect all unused 5-Bromopentyl acetate and solutions containing it in a
dedicated, labeled, and sealed waste container. The container should be made of a
compatible material.

Solid Waste: All disposable items contaminated with 5-Bromopentyl acetate (e.g., gloves,
absorbent pads, pipette tips) must be collected in a separate, clearly labeled hazardous
waste container.

Disposal Protocol

Spill Management:
o In case of a spill, ensure adequate ventilation and wear appropriate PPE.

o Absorb the spill with an inert absorbent material (e.g., sand, silica gel, acid binder,
universal binder, sawdust).[1][3]

o Collect the absorbed material and place it in a suitable, closed container for disposal.[1]
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» Waste Disposal:
o All waste must be disposed of in accordance with local, state, and federal regulations.

o Do not dispose of 5-Bromopentyl acetate down the drain or in the regular trash.[1] It
should not be allowed to enter the environment.[7]

o Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling 5-Bromopentyl
acetate in a laboratory setting.
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Caption: Workflow for Safe Handling of 5-Bromopentyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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